molecular formula C14H22O6 B8621641 Dimethyl 2-(1-methoxycarbonylmethylcyclohexyl)malonate

Dimethyl 2-(1-methoxycarbonylmethylcyclohexyl)malonate

Cat. No.: B8621641
M. Wt: 286.32 g/mol
InChI Key: GZUSPZRBRHAMOT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Dimethyl 2-(1-methoxycarbonylmethylcyclohexyl)malonate is a useful research compound. Its molecular formula is C14H22O6 and its molecular weight is 286.32 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H22O6

Molecular Weight

286.32 g/mol

IUPAC Name

dimethyl 2-[1-(2-methoxy-2-oxoethyl)cyclohexyl]propanedioate

InChI

InChI=1S/C14H22O6/c1-18-10(15)9-14(7-5-4-6-8-14)11(12(16)19-2)13(17)20-3/h11H,4-9H2,1-3H3

InChI Key

GZUSPZRBRHAMOT-UHFFFAOYSA-N

Canonical SMILES

COC(=O)CC1(CCCCC1)C(C(=O)OC)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of diisopropylamine (1.01 mL, 7.2 mmol) in tetrahydrofuran (8 mL) under cooling to −78° C. were added a solution of 1.5M n-butyl lithium/hexane solution (4.4 mL). After stirring the solution at −78° C. for 1 hour, a solution of dimethyl 1,1-cyclohexanediacetate (685 mg) in tetrahydrofuran (7 mL) was added thereto. The solution was stirred at −78° C. for 1 hour. Methyl chloroformate (0.93 mL) was then added to the solution, and it was stirred at −78° C. for 1 hour. Water and 3N hydrochloric acid were added to the solution, and it was extracted with ethyl acetate. The organic layer was washed in turn with water and saturated aqueous sodium chloride solution. The solution was dried over anhydrous magnesium sulfate, and then, concentrated under reduced pressure. The resulting residue was purified by chromatography (silica gel, hexane:ethyl acetate=85:15) to give the title compound (490 mg).
Quantity
1.01 mL
Type
reactant
Reaction Step One
Quantity
8 mL
Type
solvent
Reaction Step One
Name
n-butyl lithium hexane
Quantity
4.4 mL
Type
reactant
Reaction Step Two
Quantity
685 mg
Type
reactant
Reaction Step Three
Quantity
7 mL
Type
solvent
Reaction Step Three
Quantity
0.93 mL
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five

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